Cas no 253679-12-8 (2-hydroxy-5-(4-methylphenyl)benzonitrile)

2-Hydroxy-5-(4-methylphenyl)benzonitrile is a substituted benzonitrile derivative characterized by a hydroxyl group at the 2-position and a 4-methylphenyl moiety at the 5-position of the benzene ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structural features, including the electron-withdrawing nitrile group and the hydroxyl functionality, enable its use in coupling reactions, cyclizations, and as a precursor for heterocyclic compounds. The methylphenyl substitution enhances lipophilicity, which can be advantageous in modulating solubility and reactivity in synthetic applications. The compound is typically handled under standard laboratory conditions, with attention to stability and compatibility.

2-hydroxy-5-(4-methylphenyl)benzonitrile structure

253679-12-8 structure

Product Name:2-hydroxy-5-(4-methylphenyl)benzonitrile

CAS No:253679-12-8

MF:C₁₄H₁₁NO

MW:209.243243455887

MDL:MFCD18314145

CID:1422470

PubChem ID:53219822

Update Time:2025-11-07

2-hydroxy-5-(4-methylphenyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-hydroxy-5-(4-methylphenyl)benzonitrile
- DTXSID70684614
- MFCD18314145
- 4-Hydroxy-4'-methyl[1,1'-biphenyl]-3-carbonitrile
- AKOS017557090
- 2-CYANO-4-(4-METHYLPHENYL)PHENOL
- 2-Cyano-4-(4-methylphenyl)phenol, 95%
- 253679-12-8
- MDL： MFCD18314145
- Inchi： 1S/C14H11NO/c1-10-2-4-11(5-3-10)12-6-7-14(16)13(8-12)9-15/h2-8,16H,1H3
- InChI Key： NVVNLARETVSHNU-UHFFFAOYSA-N
- SMILES： OC1C=CC(=CC=1C#N)C1C=CC(C)=CC=1

Computed Properties

Exact Mass: 209.084063974g/mol
Monoisotopic Mass: 209.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 272
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 44Å²

2-hydroxy-5-(4-methylphenyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB320184-5 g	2-Cyano-4-(4-methylphenyl)phenol, 95%; .	253679-12-8	95%	5g	€1159.00	2023-04-26
abcr	AB320184-5g	2-Cyano-4-(4-methylphenyl)phenol, 95%; .	253679-12-8	95%	5g	€1159.00	2025-03-19